N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide
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Description
N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C20H19NOS and its molecular weight is 321.44. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Compounds with structures incorporating elements similar to N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide have been synthesized and evaluated for their antitumor activities. For example, derivatives of 2-(4-aminophenyl)benzothiazole, a structure sharing some similarity in pharmacophoric groups, demonstrated considerable anticancer activity against various cancer cell lines (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).
Antimicrobial Activity
Research into acetamide derivatives has also highlighted their potential in antimicrobial applications. Novel sulphonamide derivatives have been synthesized and displayed significant antimicrobial activity, suggesting that structural analogs and derivatives of the compound could serve as leads in developing new antimicrobial agents (Asmaa M. Fahim, Eman H. I. Ismael, 2019).
Urease Inhibition and Biological Activities
A series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, which are structurally related, were synthesized and showed significant activity for urease inhibition, alongside other biological activities like antioxidant and antibacterial effects. This indicates the potential utility of such compounds in addressing a variety of biochemical pathways and diseases (Y. Gull et al., 2016).
Properties
IUPAC Name |
2-(3-methylphenyl)-N-[(2-thiophen-3-ylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NOS/c1-15-5-4-6-16(11-15)12-20(22)21-13-17-7-2-3-8-19(17)18-9-10-23-14-18/h2-11,14H,12-13H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVONGPRPZAQPGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NCC2=CC=CC=C2C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.